O-Desmethyl quinidine

• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• InChI: InChI=1S/C19H22N2O2/c1-2-12-11-21-8-6-13(12)9-18(21)19(23)15-5-7-20-17-4-3-14(22)10-16(15)17/h2-5,7,10,12-13,18-19,22-23H,1,6,8-9,11H2/t12-,13+,18+,19-/m0/s1
• InChIKey: VJFMSYZSFUWQPZ-PRSFTHDCSA-N

O-Desmethyl Quinidine (Cupreidine): Procurement-Relevant Identity and Class for Cardiac Electrophysiology and CYP2D6 Research

O-Desmethyl quinidine (synonyms: cupreidine, 6′-hydroxycinchonine) is a demethylated cinchona alkaloid and a pharmacologically active metabolite of quinidine [1]. It serves as a Class Ia antiarrhythmic agent and a moderate inhibitor of cytochrome P450 2D6 (CYP2D6). Its structural modification—replacement of a methoxy group with a hydroxyl group—alters its physicochemical and pharmacological profile relative to quinidine, making it a critical reference standard for studies of structure-activity relationships, metabolic pathways, and cardiac ion channel pharmacology [2].

CYP2D6 inhibition study fit Distinct Ki tier supports low‑potency probe vs. parent compound in DDI panels

Metabolite‑specific electrophysiology fit Reproduces sodium channel block and repolarization prolongation of parent among demethylated metabolites

In vivo metabolite contribution modeling Differentiated antiarrhythmic potency profile supports PK/PD dissections

• [1] Nwangwu PU, Holcslaw TL, Stohs SJ, Mereish K, Rosenberg H, Small LD. Hemodynamic properties of a new quinidine analog, cupreidine (6′-hydroxycinchonine). J Cardiovasc Pharmacol. 1982 Jan-Feb;4(1):124-8. doi:10.1097/00005344-198201000-00020. View Source
• [2] Thompson KA, Blair IA, Woosley RL, Roden DM. Comparative in vitro electrophysiology of quinidine, its major metabolites and dihydroquinidine. J Pharmacol Exp Ther. 1987 Apr;241(1):84-90. PMID:3572799. View Source

Why O-Desmethyl Quinidine Cannot Be Interchanged with Quinidine or Other Metabolites in Research Protocols

O-Desmethyl quinidine exhibits a distinct selectivity and safety profile that precludes its substitution with quinidine or other in-class metabolites. While quinidine is a potent, high-affinity CYP2D6 inhibitor (Ki ≈ 0.027 μM) and a strong hERG channel blocker, O-desmethyl quinidine demonstrates a markedly weaker CYP2D6 inhibition (Ki ≈ 0.43–2.3 μM) and a more favorable hemodynamic profile, including reduced bradycardic and vasodilatory effects [1][2]. These differences, rooted in its demethylated structure, directly impact experimental outcomes in drug-drug interaction studies, cardiac safety assessments, and in vivo models of arrhythmia. Substitution without accounting for these quantitative variances would compromise data reproducibility and mechanistic interpretation [3].

O‑Desmethyl quinidine → quinidine/dihydroquinidine CYP2D6 inhibition potency tier differs (16–85× weaker); using parent compounds would over‑inhibit and confound low‑potency probe paradigms.

O‑Desmethyl quinidine → quinidine‑N‑oxide Electrophysiological profile mismatch: lacks sodium channel block and does not induce early afterdepolarizations; will not replicate metabolite‑specific channel effects.

O‑Desmethyl quinidine → other metabolites (3‑hydroxyquinidine, 2′‑oxoquinidinone) In vivo antiarrhythmic potency profile may shift: O‑desmethyl metabolite consistently ranks lower, altering PK/PD modeling outcomes.

• [1] Ching MS, Blake CL, Ghabrial H, Ellis SW, Lennard MS, Tucker GT, Woods HF. Potent inhibition of yeast-expressed CYP2D6 by dihydroquinidine, quinidine, and its metabolites. Biochem Pharmacol. 1995 Sep 7;50(6):833-7. doi:10.1016/0006-2952(95)00207-g. View Source
• [2] Nwangwu PU, Holcslaw TL, Stohs SJ, Mereish K, Rosenberg H, Small LD. Hemodynamic properties of a new quinidine analog, cupreidine (6′-hydroxycinchonine). J Cardiovasc Pharmacol. 1982 Jan-Feb;4(1):124-8. doi:10.1097/00005344-198201000-00020. View Source
• [3] Ueda CT, Williamson BJ, Dzindzio BS. Comparative pharmacokinetics of quinidine and its O-desmethyl metabolite in rabbits. J Pharm Sci. 1980 Dec;69(12):1400-3. doi:10.1002/jps.2600691212. View Source

O-Desmethyl Quinidine: Head-to-Head Comparative Evidence for Differentiated Selection

CYP2D6 Inhibition Potency: 16- to 85-fold Weaker Than Quinidine

In a yeast-expressed CYP2D6 system, O-desmethyl quinidine inhibited dextromethorphan O-demethylation with a Ki ranging from 0.43 to 2.3 μM. In contrast, quinidine exhibited a mean Ki of 0.027 μM under identical conditions [1]. This represents a 16- to 85-fold reduction in inhibitory potency for the metabolite relative to the parent compound.

CYP2D6 Ki tier

Head‑to‑head

O‑Desmethyl Ki = 0.43–2.3 µM vs. quinidine Ki = 0.027 µM, dihydroquinidine Ki = 0.013 µM (16–85× weaker)

Supports CYP2D6 inhibition tiering for probe selection

Yeast‑expressed human CYP2D6; dextromethorphan assay

Evidence Dimension	CYP2D6 inhibition constant (Ki)
Target Compound Data	Ki = 0.43–2.3 μM
Comparator Or Baseline	Quinidine, Ki = 0.027 μM
Quantified Difference	16- to 85-fold weaker
Conditions	Yeast microsomes expressing human CYP2D6, dextromethorphan substrate

Why This Matters

This quantitative difference is essential for designing drug-drug interaction studies and selecting appropriate CYP2D6 probes; quinidine serves as a high-affinity inhibitor, while O-desmethyl quinidine provides a moderate-affinity tool for mechanistic or comparative work.

• [1] Ching MS, Blake CL, Ghabrial H, Ellis SW, Lennard MS, Tucker GT, Woods HF. Potent inhibition of yeast-expressed CYP2D6 by dihydroquinidine, quinidine, and its metabolites. Biochem Pharmacol. 1995 Sep 7;50(6):833-7. doi:10.1016/0006-2952(95)00207-g. View Source

Cardiac Electrophysiology: Equivalent Prolongation of Action Potential Duration with Distinct Safety Implications

In canine Purkinje fibers, superfusion with 10 μM O-desmethyl quinidine significantly prolonged action potential duration at 90% repolarization (APD90) at long basic cycle lengths (BCL = 4000 msec), a Class Ia antiarrhythmic effect comparable to that of quinidine [1]. However, O-desmethyl quinidine and 3-hydroxyquinidine were among the agents that also induced early afterdepolarizations, indicating a proarrhythmic potential similar to quinidine under specific conditions. Critically, in vivo hemodynamic studies demonstrate that O-desmethyl quinidine (cupreidine) produces significantly less bradycardia, blood pressure depression, and vasodilation than quinidine at comparable antiarrhythmic doses [2].

Cardiac Vmax & APD

Head‑to‑head

Vmax depression and APD₉₀ prolongation equivalent to quinidine at 10 µM; induces early afterdepolarizations (quinidine‑N‑oxide inactive)

Confirms metabolite‑specific channel phenotype

Canine Purkinje fibers; BCL 300–8000 ms

Evidence Dimension	Action potential duration prolongation and hemodynamic side effects
Target Compound Data	Significant APD90 prolongation at 10 μM; reduced bradycardic and vasodilatory effects
Comparator Or Baseline	Quinidine: equivalent APD90 prolongation; more pronounced bradycardia and hypotension
Quantified Difference	Qualitative electrophysiological effect comparable; hemodynamic side-effect burden lower for O-desmethyl quinidine
Conditions	Canine Purkinje fibers, 10 μM drug superfusion, BCL = 300–8000 msec; in vivo hemodynamics in rats and isolated rabbit hearts

Why This Matters

This evidence guides selection for cardiac safety pharmacology: O-desmethyl quinidine provides a Class Ia electrophysiological profile with a potentially lower risk of hemodynamic adverse events, making it a valuable comparator in drug-induced QT prolongation and arrhythmia liability assessments.

• [1] Thompson KA, Blair IA, Woosley RL, Roden DM. Comparative in vitro electrophysiology of quinidine, its major metabolites and dihydroquinidine. J Pharmacol Exp Ther. 1987 Apr;241(1):84-90. PMID:3572799. View Source
• [2] Nwangwu PU, Holcslaw TL, Stohs SJ, Mereish K, Rosenberg H, Small LD. Hemodynamic properties of a new quinidine analog, cupreidine (6′-hydroxycinchonine). J Cardiovasc Pharmacol. 1982 Jan-Feb;4(1):124-8. doi:10.1097/00005344-198201000-00020. View Source

Pharmacokinetics: Reduced Volume of Distribution and Shorter Half-Life Relative to Quinidine

Following intravenous equimolar dosing in rabbits, O-desmethyl quinidine exhibited a volume of distribution (Vdβ) approximately half that of quinidine (6′-hydroxycinchonine Vdβ ≈ 0.5 × quinidine Vdβ). Additionally, its terminal half-life was significantly shorter (65.4 ± 34.4 min vs. 132.4 ± 27.1 min for quinidine). The intercompartmental distribution ratio (k12/k21) was reduced to roughly one-quarter of the quinidine value, indicating slower and less extensive tissue distribution [1].

In vivo antiarrhythmic rank

Cross‑study comparable

Consistently less active than quinidine and 2′‑oxoquinidinone (ED₅₀ ≈0.010 mmol/kg); no precise ED₅₀ determined

Establishes differentiated potency tier for PK/PD modeling

Rabbit BaCl₂ and mouse chloroform/hypoxia models

Evidence Dimension	Volume of distribution (Vdβ) and terminal half-life (t1/2β)
Target Compound Data	Vdβ ≈ 0.5 × quinidine Vdβ; t1/2β = 65.4 ± 34.4 min
Comparator Or Baseline	Quinidine: t1/2β = 132.4 ± 27.1 min; Vdβ reference
Quantified Difference	Vdβ reduced by ~50%; half-life reduced by ~50%
Conditions	Rabbits, intravenous bolus injection of equimolar doses, two-compartment open model

Why This Matters

The distinct pharmacokinetic profile of O-desmethyl quinidine dictates its utility in studies requiring shorter drug exposure or minimized tissue accumulation, and it underscores the need for differentiated dosing regimens in experimental models.

• [1] Ueda CT, Williamson BJ, Dzindzio BS. Comparative pharmacokinetics of quinidine and its O-desmethyl metabolite in rabbits. J Pharm Sci. 1980 Dec;69(12):1400-3. doi:10.1002/jps.2600691212. View Source

Acute Toxicity: Approximately 50% Lower Than Quinidine in Murine Models

In mice, O-desmethyl quinidine (cupreidine) and quinidine exhibit equivalent antiarrhythmic potency, yet the acute toxicity of cupreidine is approximately 50% lower than that of quinidine [1]. This improved safety margin is further supported by hemodynamic studies showing less pronounced bradycardia and vasodilation [2]. While O-desmethyl quinidine retains the ability to induce early afterdepolarizations in vitro [3], its reduced overall toxicity profile makes it a more tractable tool for in vivo cardiovascular research.

SCI cramp reduction

Vendor‑reported, unverified

Reported to reduce cramp frequency in rat spinal cord injury model; low blood toxicity noted

Unique phenotype among quinidine metabolites warrants independent confirmation

Primary reference not independently verifiable; vendor‑level evidence

Evidence Dimension	Acute toxicity and antiarrhythmic potency
Target Compound Data	Equivalent antiarrhythmic potency; ~50% lower acute toxicity
Comparator Or Baseline	Quinidine: equivalent antiarrhythmic potency; higher acute toxicity
Quantified Difference	~50% reduction in acute toxicity
Conditions	Mice, antiarrhythmic efficacy models; hemodynamic assessment in rats and isolated rabbit hearts

Why This Matters

For researchers planning in vivo arrhythmia studies, O-desmethyl quinidine offers a wider therapeutic window and reduced confounding hemodynamic effects, improving experimental reproducibility and animal welfare.

• [1] Nwangwu PU, Holcslaw TL, Stohs SJ, Mereish K, Rosenberg H, Small LD. Hemodynamic properties of a new quinidine analog, cupreidine (6′-hydroxycinchonine). J Cardiovasc Pharmacol. 1982 Jan-Feb;4(1):124-8. doi:10.1097/00005344-198201000-00020. View Source
• [2] Nwangwu PU, Stohs SJ, Mereish K, Holcslaw TL, Rosenberg H, Small LD. A comparative study on the antiarrhythmic activity and acute toxicity of quinidine and four new analogs in mice. Toxicology. 1980;16(1):73-80. doi:10.1016/0300-483x(80)90112-2. View Source
• [3] Thompson KA, Blair IA, Woosley RL, Roden DM. Comparative in vitro electrophysiology of quinidine, its major metabolites and dihydroquinidine. J Pharmacol Exp Ther. 1987 Apr;241(1):84-90. PMID:3572799. View Source

Antiarrhythmic Activity: Less Potent Than Quinidine in Some Preclinical Models

In a rabbit model of BaCl2-induced ventricular arrhythmias, O-desmethyl quinidine was found to be less active than quinidine and 2′-oxoquinidinone, both of which exhibited equivalent potency (ED50 = 0.010 mmoles/kg) [1]. While the precise ED50 for O-desmethyl quinidine was not reported in this model, it was explicitly noted as less potent. This stands in contrast to its equivalent antiarrhythmic potency in mice (Evidence Item 4), highlighting model-dependent efficacy that must be considered in experimental design.

Evidence Dimension	Antiarrhythmic potency (ED50)
Target Compound Data	Less active than quinidine (ED50 not quantified)
Comparator Or Baseline	Quinidine and 2′-oxoquinidinone, ED50 = 0.010 mmoles/kg
Quantified Difference	Not quantified; qualitative 'less active'
Conditions	Rabbit model, BaCl2-induced ventricular arrhythmias

Why This Matters

Researchers must carefully consider the model system when evaluating antiarrhythmic efficacy; O-desmethyl quinidine may not be a direct functional substitute for quinidine in all arrhythmia models, impacting the selection of positive controls.

• [1] Drayer DE, Lowenthal DT, Restivo KM, Schwartz A, Cook CE, Reidenberg MM. Steady-state serum levels of quinidine and active metabolites in cardiac patients with varying degrees of renal function. Clin Pharmacol Ther. 1978 Jul;24(1):31-9. doi:10.1002/cpt197824131. View Source

Optimal Application Scenarios for O-Desmethyl Quinidine in Drug Discovery and Preclinical Research

CYP2D6 Inhibition Profiling and Drug-Drug Interaction Studies

O-Desmethyl quinidine serves as a moderate-affinity CYP2D6 inhibitor (Ki = 0.43–2.3 μM), providing a critical control or comparator for studies evaluating the CYP2D6 inhibitory potential of new chemical entities. Its 16- to 85-fold weaker inhibition compared to quinidine allows for a graded assessment of CYP2D6-mediated metabolic pathways without the near-complete suppression caused by quinidine, enabling more physiologically relevant DDI predictions [1].

Cardiac Safety Pharmacology: hERG and Action Potential Prolongation Assessment

Given its Class Ia electrophysiological profile, O-desmethyl quinidine is an ideal reference compound for evaluating drug-induced QT interval prolongation and proarrhythmic liability. Its ability to prolong APD90 and induce early afterdepolarizations in canine Purkinje fibers [1] makes it a valuable positive control or mechanistic probe in comprehensive in vitro proarrhythmia assays (CiPA), especially when comparing compounds with a lower proclivity for hemodynamic side effects [2].

Pharmacokinetic and Tissue Distribution Studies

The distinct pharmacokinetic properties of O-desmethyl quinidine—reduced Vdβ and shorter half-life [1]—make it a useful tool for investigating the impact of polarity and hydrogen bonding on drug distribution and clearance. Researchers can employ it as a comparator to quinidine in physiologically based pharmacokinetic (PBPK) models or in studies examining the influence of demethylation on cinchona alkaloid disposition.

In Vivo Antiarrhythmic Efficacy and Safety Profiling

In murine models, O-desmethyl quinidine exhibits equivalent antiarrhythmic potency to quinidine but with approximately 50% lower acute toxicity and a more favorable hemodynamic profile [1][2]. This makes it a preferred candidate for long-term or repeated-dose studies where minimizing confounding cardiovascular side effects is essential. It also serves as a benchmark for evaluating novel antiarrhythmic agents with improved therapeutic indices.

Application

Selection Property

Validation Focus

CYP2D6 probe / DDI screening

CYP2D6 inhibition tier context

Ki‑based inhibitor ranking against quinidine parent comparator

Cardiac electrophysiology research

Metabolite‑specific Vmax and APD profile

Comparative electrophysiological endpoint validation with quinidine‑N‑oxide/vehicle controls

Metabolite contribution PK/PD modeling

HPLC‑based plasma quantitation and differentiated in vivo potency tier

Concentration‑effect modeling in preclinical or human plasma research matrices

Spinal cord injury exploratory screening

Vendor‑reported cramp frequency reduction phenotype

Independent replication of spinal cord injury model endpoint; comparative benchmarking

• [1] Ching MS, Blake CL, Ghabrial H, Ellis SW, Lennard MS, Tucker GT, Woods HF. Potent inhibition of yeast-expressed CYP2D6 by dihydroquinidine, quinidine, and its metabolites. Biochem Pharmacol. 1995 Sep 7;50(6):833-7. doi:10.1016/0006-2952(95)00207-g. View Source
• [2] Thompson KA, Blair IA, Woosley RL, Roden DM. Comparative in vitro electrophysiology of quinidine, its major metabolites and dihydroquinidine. J Pharmacol Exp Ther. 1987 Apr;241(1):84-90. PMID:3572799. View Source
• [3] Nwangwu PU, Holcslaw TL, Stohs SJ, Mereish K, Rosenberg H, Small LD. Hemodynamic properties of a new quinidine analog, cupreidine (6′-hydroxycinchonine). J Cardiovasc Pharmacol. 1982 Jan-Feb;4(1):124-8. doi:10.1097/00005344-198201000-00020. View Source
• [4] Ueda CT, Williamson BJ, Dzindzio BS. Comparative pharmacokinetics of quinidine and its O-desmethyl metabolite in rabbits. J Pharm Sci. 1980 Dec;69(12):1400-3. doi:10.1002/jps.2600691212. View Source
• [5] Nwangwu PU, Stohs SJ, Mereish K, Holcslaw TL, Rosenberg H, Small LD. A comparative study on the antiarrhythmic activity and acute toxicity of quinidine and four new analogs in mice. Toxicology. 1980;16(1):73-80. doi:10.1016/0300-483x(80)90112-2. View Source